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Compound of Interest

Compound Name: AG-494

Cat. No.: B1664427

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive details on the solubility of the Janus kinase
(JAK) inhibitor, AG-494, in commonly used laboratory solvents, Dimethyl Sulfoxide (DMSO)
and ethanol. This document also outlines detailed protocols for the preparation of stock
solutions and describes the key signaling pathway affected by this inhibitor.

AG-494: Quantitative Solubility Data

The solubility of AG-494 in DMSO and ethanol is a critical parameter for the design and
execution of in vitro and in vivo experiments. The following table summarizes the quantitative
solubility of AG-494 in these solvents.

Molar .
o . Special
Solvent Solubility (mg/mL) Concentration . .
Considerations
(mM)
Ultrasonic agitation is
recommended to
DMSO 100 mg/mL 356.79 mM ]
achieve complete
dissolution.[1]
Sonication is
Ethanol 1.4 mg/mL 5 mM recommended to aid

dissolution.[2]
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Experimental Protocols

Accurate and reproducible experimental results rely on the correct preparation of AG-494
solutions. Below are detailed protocols for preparing stock and working solutions.

Protocol 1: Preparation of a High-Concentration AG-494
Stock Solution in DMSO

This protocol is suitable for preparing a high-concentration stock solution for subsequent
dilution in aqueous media for in vitro assays.

Materials:

« AG-494 powder (CAS No. 133550-35-3)

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

Procedure:

Aseptically weigh the desired amount of AG-494 powder into a sterile vial.

e Add the calculated volume of anhydrous, sterile DMSO to achieve a final concentration of
100 mg/mL.

» Vortex the solution vigorously for 1-2 minutes.

e Place the vial in an ultrasonic water bath and sonicate for 10-15 minutes to ensure complete
dissolution.[1]

 Visually inspect the solution to ensure no particulate matter is present.
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 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

» Store the stock solution at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of AG-494 Working Solutions for
In Vitro Cell-Based Assays

This protocol describes the dilution of the DMSO stock solution into cell culture media for
treating cells.

Materials:

e AG-494 stock solution in DMSO (from Protocol 1)

« Sterile cell culture medium appropriate for your cell line
o Sterile serological pipettes and pipette tips

Procedure:

Thaw a single-use aliquot of the AG-494 DMSO stock solution at room temperature.

o Perform a serial dilution of the stock solution in sterile cell culture medium to achieve the
desired final working concentrations.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.5%) to avoid solvent-induced cytotoxicity. A preliminary vehicle control
experiment is recommended to determine the tolerance of your specific cell line to DMSO.

o Gently mix the working solutions by pipetting up and down. Do not vortex, as this can cause
foaming of the medium.

o Apply the freshly prepared working solutions to your cell cultures as per your experimental
design.
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Signaling Pathway and Experimental Workflow
Diagrams

Visual representations of the biological context and experimental procedures are provided
below to enhance understanding.
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Experimental Workflow for AG-494 Solution Preparation
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Caption: Workflow for preparing AG-494 stock and working solutions.
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Caption: AG-494 inhibits the JAK/STAT signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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